Cas no 1279202-08-2 (3-(3-Fluorophenyl)-4H-1,2,4-triazole)
1279202-08-2 structure
Product Name:3-(3-Fluorophenyl)-4H-1,2,4-triazole
CAS No:1279202-08-2
MF:C8H6FN3
MW:163.151744365692
CID:3040698
PubChem ID:53264352
Update Time:2024-11-05
3-(3-Fluorophenyl)-4H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Fluorophenyl)-4H-1,2,4-triazole
- 5-(3-fluorophenyl)-1H-1,2,4-triazole
- 3-(3-fluorophenyl)-1H-1,2,4-triazole
- STL433365
- XH1024
- SCHEMBL4345238
- 3-(3-Fluoro-phenyl)-1H-[1,2,4]triazole
- AKOS005188448
- CS-0210481
- SY355170
- 1279202-08-2
- DB-138988
- BS-30570
-
- Inchi: 1S/C8H6FN3/c9-7-3-1-2-6(4-7)8-10-5-11-12-8/h1-5H,(H,10,11,12)
- InChI Key: RFFDELXTQCRWKB-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C1=NC=NN1
Computed Properties
- Exact Mass: 163.055
- Monoisotopic Mass: 163.055
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 41.6
3-(3-Fluorophenyl)-4H-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC910941-1g |
3-(3-Fluorophenyl)-4H-1,2,4-triazole |
1279202-08-2 | 98% | 1g |
£345.00 | 2025-02-22 | |
| TRC | F621713-100mg |
3-(3-Fluorophenyl)-4H-1,2,4-triazole |
1279202-08-2 | 100mg |
$115.00 | 2023-05-18 | ||
| TRC | F621713-250mg |
3-(3-Fluorophenyl)-4H-1,2,4-triazole |
1279202-08-2 | 250mg |
$230.00 | 2023-05-18 | ||
| TRC | F621713-500mg |
3-(3-Fluorophenyl)-4H-1,2,4-triazole |
1279202-08-2 | 500mg |
$351.00 | 2023-05-18 | ||
| TRC | F621713-1g |
3-(3-Fluorophenyl)-4H-1,2,4-triazole |
1279202-08-2 | 1g |
$506.00 | 2023-05-18 | ||
| Chemenu | CM319326-1g |
3-(3-Fluorophenyl)-4H-1,2,4-triazole |
1279202-08-2 | 95% | 1g |
$388 | 2024-08-02 | |
| Chemenu | CM319326-5g |
3-(3-Fluorophenyl)-4H-1,2,4-triazole |
1279202-08-2 | 95% | 5g |
$1223 | 2024-08-02 | |
| Alichem | A019131575-1g |
3-(3-Fluorophenyl)-4H-1,2,4-triazole |
1279202-08-2 | 98% | 1g |
434.30 USD | 2021-05-31 | |
| Alichem | A019131575-5g |
3-(3-Fluorophenyl)-4H-1,2,4-triazole |
1279202-08-2 | 98% | 5g |
1,315.80 USD | 2021-05-31 | |
| 1PlusChem | 1P00HS75-10g |
3-(3-Fluorophenyl)-4H-1,2,4-triazole |
1279202-08-2 | 98% | 10g |
$413.00 | 2025-02-28 |
3-(3-Fluorophenyl)-4H-1,2,4-triazole Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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